Cas no 1892182-03-4 (O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine)

• Product Name: O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine
• CAS No: 1892182-03-4
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 6469972
• PubChem ID: 117379935
• Update Time: 2025-06-08

O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine
• EN300-1908949
• 1892182-03-4
• O-[2-(2-bromo-5-chlorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H9BrClNO/c9-8-2-1-7(10)5-6(8)3-4-12-11/h1-2,5H,3-4,11H2
• InChI Key： HFVOLOKOAWLYKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCON)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine

Introduction to O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine (CAS No. 1892182-03-4)

O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine, a compound with the chemical formula C₈H₉BrClNO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring, along with the hydroxylamine functional group, makes it a versatile intermediate for various synthetic pathways.

The CAS number 1892182-03-4 is a unique identifier that distinguishes this compound in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, facilitating its use in both academic and industrial settings. The molecular structure of O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine consists of an aromatic ring substituted with bromine at the 2-position and chlorine at the 5-position, linked to an ethyl chain terminated by a hydroxylamine group.

In recent years, there has been a growing interest in developing novel compounds that can serve as scaffolds for drug development. The bromo and chloro substituents on the aromatic ring of this compound are particularly valuable because they can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthesizing complex organic molecules. These reactions are crucial for constructing biaryl structures, which are prevalent in many bioactive compounds.

The hydroxylamine functional group is another key feature of O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine. Hydroxylamine derivatives have been extensively studied for their pharmacological properties, including their role as intermediates in the synthesis of antimalarial, anticancer, and anti-inflammatory agents. The ability to modify this group allows for the exploration of different pharmacological profiles, making it an attractive candidate for further chemical investigation.

Recent research has highlighted the importance of O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine in the development of new therapeutic agents. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical for treating various types of cancer. The combination of bromo and chloro substituents on the aromatic ring facilitates the introduction of other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions.

Moreover, the ethanolamine moiety in this compound can be further functionalized to introduce additional pharmacophores. This flexibility makes O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs. The ability to modify both the aromatic ring and the hydroxylamine group provides a rich palette of options for designing molecules with specific biological activities.

In academic research, O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine has been used as a starting material for exploring new synthetic methodologies. For example, researchers have employed this compound to develop novel catalytic systems that enhance the efficiency of cross-coupling reactions. These advancements not only contribute to the field of organic synthesis but also have practical implications for drug discovery processes.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Several companies have patented derivatives of O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine as part of their drug development pipelines. These patents often highlight the compound's role as a key intermediate in synthesizing molecules that target specific disease pathways.

From a computational chemistry perspective, O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine has been studied to understand its electronic properties and reactivity. Advanced computational methods have been employed to predict how this compound might behave in different chemical environments, providing insights that guide experimental design. Such studies are essential for optimizing synthetic routes and improving yields.

The safety profile of O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine is another important consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to established protocols for handling organic chemicals and be aware of potential health hazards associated with exposure.

In conclusion, O-2-(2-bromo-5-chlorophenyl)ethylhydroxylamine (CAS No. 1892182-03-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and drug discovery. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to remain an important tool in both academic and industrial settings.